4-Hydroxy-2-(2,4,6-trifluorophenyl)pyridine, 95%

• IUPAC Name: 2-(2,4,6-trifluorophenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C11H6F3NO/c12-6-3-8(13)11(9(14)4-6)10-5-7(16)1-2-15-10/h1-5H,(H,15,16)
• InChI Key: QYCFDVOMPSNEOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=CC1=O)C2=C(C=C(C=C2F)F)F
• Molecular Formula: C11H6F3NO
• DSSTOX Substance ID: DTXSID50692611
• Molecular Weight: 225.17 g/mol
• CAS RN: 1261894-92-1

Description

4-Hydroxy-2-(2,4,6-trifluorophenyl)pyridine (4H2TFP) is an organic compound that is used in a variety of scientific research applications. Its unique chemical structure makes it an attractive substance for laboratory experiments, as it is capable of producing a wide range of results.

Mechanism of Action

4-Hydroxy-2-(2,4,6-trifluorophenyl)pyridine, 95% acts as a catalyst in the Suzuki-Miyaura cross-coupling reaction. It helps to facilitate the formation of the desired product by providing a favorable environment for the reaction to occur. The reaction occurs through the formation of a palladium-carbon bond, which is then broken by the addition of a base.
Biochemical and Physiological Effects
4-Hydroxy-2-(2,4,6-trifluorophenyl)pyridine, 95% is not known to have any direct biochemical or physiological effects in humans. However, it can be used to produce compounds with potential medicinal applications.

Advantages and Limitations for Lab Experiments

The use of 4-Hydroxy-2-(2,4,6-trifluorophenyl)pyridine, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to obtain. It is also a highly effective catalyst, making it ideal for synthesizing a wide range of products. The main limitation of using 4-Hydroxy-2-(2,4,6-trifluorophenyl)pyridine, 95% in laboratory experiments is that it is not a very stable compound, making it difficult to store for long periods of time.

Future Directions

There are several potential future directions for the use of 4-Hydroxy-2-(2,4,6-trifluorophenyl)pyridine, 95% in scientific research. It could be used to develop new pharmaceuticals or to study enzyme-catalyzed reactions. It could also be used to study the effects of organic molecules on biochemical and physiological processes. Additionally, it could be used to produce polymers with novel properties. Finally, it could be used to explore new catalysts for the Suzuki-Miyaura cross-coupling reaction.

Synthesis Methods

4-Hydroxy-2-(2,4,6-trifluorophenyl)pyridine, 95% is synthesized via a process known as the Suzuki-Miyaura cross-coupling reaction. This reaction involves the use of a palladium catalyst and a base, such as potassium carbonate, to produce the desired product. The reaction is carried out in an inert atmosphere at a temperature of approximately 80°C. The reaction typically takes several hours to complete.

Scientific Research Applications

4-Hydroxy-2-(2,4,6-trifluorophenyl)pyridine, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, as well as in the study of enzyme-catalyzed reactions. It has also been used in the production of polymers, as well as in the study of organic molecules.